2,6-Dichloro-N-methyl-3-nitropyridin-4-amine

• IUPAC Name: 2,6-dichloro-N-methyl-3-nitropyridin-4-amine
• InChI: InChI=1S/C6H5Cl2N3O2/c1-9-3-2-4(7)10-6(8)5(3)11(12)13/h2H,1H3,(H,9,10)
• InChI Key: SEBJQUQXJJUVSL-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=NC(=C1[N+](=O)[O-])Cl)Cl
• Molecular Formula: C6H5Cl2N3O2
• DSSTOX Substance ID: DTXSID00727841
• Molecular Weight: 222.03 g/mol
• CAS RN: 887147-20-8

Description

2,6-Dichloro-N-methyl-3-nitropyridin-4-amine is a chemical compound with the formula C6H5Cl2N3O2 and a molecular weight of 222.03 g/mol. It is used as an intermediate in organic synthesis and pharmaceuticals.

Synthesis Analysis

The synthesis of this compound involves several steps. Starting from 2,6-dihydroxy-3-nitropyridine, triphosgene is added and the reaction is stirred at 80-85 °C for 6 hours. The residue is then slowly poured into ice water and extracted three times with chloroform. The organic phases are combined and washed with saturated brine, then dried with anhydrous sodium sulfate. The solvent is removed by rotary evaporation to yield the product.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C6H5Cl2N3O2. This indicates that the molecule contains six carbon atoms, five hydrogen atoms, two chlorine atoms, three nitrogen atoms, and two oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a light yellow to light beige powder. It has a melting point of 148-150°C and a predicted boiling point of 426.6±40.0 °C. It is slightly soluble in water, but soluble in chloroform and methanol.

Safety and Hazards

This compound should be handled with care. It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use. It should not be used for medical, clinical diagnosis or treatment, food, and cosmetics.